Cas no 89290-98-2 (1H-Imidazole, 5-methyl-1-(1-methylethyl)-)
89290-98-2 structure
Product Name:1H-Imidazole, 5-methyl-1-(1-methylethyl)-
CAS No:89290-98-2
MF:C7H12N2
MW:124.183581352234
CID:605293
PubChem ID:54376171
Update Time:2025-04-19
1H-Imidazole, 5-methyl-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 5-methyl-1-(1-methylethyl)-
- 5-methyl-1-propan-2-ylimidazole
- 5-Methyl-1-(propan-2-yl)-1H-imidazole
- starbld0037731
- 1-isopropyl-5-methyl-1H-imidazole
- 89290-98-2
- DTXSID00710935
- AKOS030239627
- SCHEMBL9963180
-
- Inchi: 1S/C7H12N2/c1-6(2)9-5-8-4-7(9)3/h4-6H,1-3H3
- InChI Key: HVGPINPKKUALLZ-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1C)C(C)C
Computed Properties
- Exact Mass: 124.100048391g/mol
- Monoisotopic Mass: 124.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 226.3±9.0 °C at 760 mmHg
- Flash Point: 90.7±18.7 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
1H-Imidazole, 5-methyl-1-(1-methylethyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Imidazole, 5-methyl-1-(1-methylethyl)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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